2-Amino-4-(4-methoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile

• Molecular Formula: C19H21N3O
• Molecular Weight: 307.4 g/mol
• IUPAC Name: 2-amino-4-(4-methoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile
• InChI: InChI=1S/C19H21N3O/c1-23-14-10-8-13(9-11-14)18-15-6-4-2-3-5-7-17(15)22-19(21)16(18)12-20/h8-11H,2-7H2,1H3,(H2,21,22)
• InChI Key: MVTANPWGMLPJFP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(C(=NC3=C2CCCCCC3)N)C#N

Description

2-AMINO-4-(4-METHOXYPHENYL)-5H,6H,7H,8H,9H,10H-CYCLOOCTA[B]PYRIDINE-3-CARBONITRILE is a complex heterocyclic compound that has garnered interest due to its unique structural features and potential applications in various fields. This compound is characterized by a cyclooctapyridine core substituted with an amino group, a methoxyphenyl group, and a carbonitrile group, making it a versatile molecule for chemical transformations and biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-AMINO-4-(4-METHOXYPHENYL)-5H,6H,7H,8H,9H,10H-CYCLOOCTA[B]PYRIDINE-3-CARBONITRILE typically involves multicomponent reactions (MCRs) that combine aldehydes, malononitrile, and β-ketoesters in the presence of catalysts. One common method is the reaction of substituted aromatic aldehydes with malononitrile and β-ketoesters under basic or acidic conditions . The reaction conditions often include the use of solvents like ethanol or pyridine and temperatures ranging from room temperature to 100°C .

Industrial Production Methods

Industrial production of this compound may involve scalable MCRs using environmentally friendly solvents such as polyethylene glycol (PEG-400) and glycerol. These solvents are preferred due to their non-toxic, biodegradable, and recyclable nature . The reactions are typically carried out at elevated temperatures (around 100°C) to ensure high yields and operational simplicity.

Chemical Reactions Analysis

Types of Reactions

2-AMINO-4-(4-METHOXYPHENYL)-5H,6H,7H,8H,9H,10H-CYCLOOCTA[B]PYRIDINE-3-CARBONITRILE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the amino or methoxyphenyl groups using reagents like halides or sulfonates.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Nucleophiles: Halides, sulfonates.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce amines or alcohols .

Scientific Research Applications

2-AMINO-4-(4-METHOXYPHENYL)-5H,6H,7H,8H,9H,10H-CYCLOOCTA[B]PYRIDINE-3-CARBONITRILE has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial, antiviral, and anticancer properties.

Medicine: Explored for its potential therapeutic applications in drug discovery and development.

Industry: Utilized in the development of new materials and catalysts for various chemical processes.

Mechanism of Action

The mechanism of action of 2-AMINO-4-(4-METHOXYPHENYL)-5H,6H,7H,8H,9H,10H-CYCLOOCTA[B]PYRIDINE-3-CARBONITRILE involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, leading to anticancer effects . The exact molecular targets and pathways can vary depending on the specific biological context and application.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-AMINO-4-(4-METHOXYPHENYL)-5H,6H,7H,8H,9H,10H-CYCLOOCTA[B]PYRIDINE-3-CARBONITRILE include:

2-Amino-3-cyano-4H-chromenes: Known for their pharmacological properties and used in drug discovery.

Indole derivatives: Possess diverse biological activities and are used in various therapeutic applications.

Uniqueness

The uniqueness of 2-AMINO-4-(4-METHOXYPHENYL)-5H,6H,7H,8H,9H,10H-CYCLOOCTA[B]PYRIDINE-3-CARBONITRILE lies in its cyclooctapyridine core, which provides a distinct structural framework for chemical modifications and biological interactions. This makes it a valuable compound for developing new drugs and materials with specific properties .